Cas no 878762-78-8 (2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride)

• Product Name: 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride
• CAS No: 878762-78-8
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 1074168
• PubChem ID: 2938404
• Update Time: 2025-10-31

2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride
• AKOS015846523
• 2-[(3,4-dimethoxyphenyl)methylamino]ethanol;hydrochloride
• 2-((3,4-Dimethoxybenzyl)amino)ethanol hydrochloride
• 878762-78-8
• 2-(3,4-Dimethoxy-benzylamino)-ethanolhydrochloride
• 2-((3,4-Dimethoxybenzyl)amino)ethanolhydrochloride
• 2-{[(3,4-dimethoxyphenyl)methyl]amino}ethanol hydrochloride

• MDL： MFCD03596851
• Inchi： 1S/C11H17NO3.ClH/c1-14-10-4-3-9(7-11(10)15-2)8-12-5-6-13;/h3-4,7,12-13H,5-6,8H2,1-2H3;1H
• InChI Key： DSIHBIFLWIAPKC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CNCCO)OC

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride

Comprehensive Overview of 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride (CAS No. 878762-78-8)

2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride (CAS No. 878762-78-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DMB-Ethanol HCl, features a dimethoxybenzyl moiety linked to an ethanolamine backbone, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in neuropharmacology and enzyme inhibition, as its molecular structure suggests affinity for certain receptor targets.

The compound's CAS No. 878762-78-8 serves as a critical identifier in chemical databases, ensuring accurate tracking in high-throughput screening and medicinal chemistry projects. Recent studies highlight its role in modulating cell signaling pathways, with potential implications for metabolic disorders and inflammatory responses. Its hydrochloride salt form enhances solubility, a property highly valued in formulation development for preclinical trials. As the demand for small-molecule therapeutics grows, this compound's relevance in structure-activity relationship (SAR) studies continues to rise.

In the context of green chemistry trends, synthetic routes for 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride have been optimized to reduce environmental impact. Modern catalytic methods now achieve higher yields while minimizing hazardous byproducts, aligning with sustainable pharmaceutical manufacturing principles. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify the compound's purity, a critical factor given its use in biological assays.

The compound's benzylamino-ethanol core structure shares similarities with several FDA-approved drugs, sparking interest in its drug repurposing potential. Computational modeling suggests possible interactions with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine research. Furthermore, its dimethoxy groups may contribute to blood-brain barrier permeability, a key consideration for central nervous system (CNS) drug development.

From a market perspective, the global demand for specialized pharmaceutical intermediates like CAS No. 878762-78-8 is projected to grow at a CAGR of 6.2% through 2030, driven by increased R&D investment in targeted therapies. Suppliers emphasize cGMP compliance and batch-to-batch consistency, addressing the pharmaceutical industry's stringent quality requirements. Recent patent filings involving derivatives of this compound further validate its commercial viability in intellectual property-driven markets.

Emerging applications in bioconjugation techniques have expanded the utility of 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride beyond traditional small-molecule drug development. Its primary amine group enables covalent attachment to biologic therapeutics, a strategy gaining traction in antibody-drug conjugate (ADC) platforms. This adaptability positions the compound at the intersection of small-molecule and biopharmaceutical innovation.

For researchers investigating structure-based drug design, the crystalline form of DMB-Ethanol HCl has been characterized by X-ray diffraction, providing valuable insights into its molecular packing and hydrogen bonding patterns. Such data is indispensable for co-crystallization studies aimed at improving drug-target interactions. The compound's thermal stability profile, as determined by differential scanning calorimetry (DSC), also meets the requirements for lyophilized formulations.

In academic circles, this compound frequently appears in discussions about molecular diversity-oriented synthesis, particularly in constructing privileged scaffolds for combinatorial chemistry libraries. Its balanced lipophilicity (calculated LogP ~1.8) makes it a favorable candidate for lead optimization programs targeting membrane-bound proteins. These characteristics explain its inclusion in several commercial screening libraries offered by major chemical suppliers.

The synthesis of 2-(3,4-Dimethoxy-benzylamino)-ethanol hydrochloride typically involves reductive amination between 3,4-dimethoxybenzaldehyde and ethanolamine, followed by salt formation with hydrochloric acid. Process chemists have developed continuous flow variants of this synthesis to improve reaction efficiency and scalability. These advancements support the compound's use in accelerated drug discovery pipelines where time-to-clinic metrics are crucial.

Looking ahead, the integration of artificial intelligence in chemical space exploration may uncover novel applications for CAS No. 878762-78-8 and its analogs. Predictive algorithms analyzing chemical similarity networks have already identified potential off-target effects that could be leveraged for polypharmacology approaches. This exemplifies how traditional compounds gain new relevance through digital transformation in life sciences research.